Cas no 1804656-23-2 (Ethyl 2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate
• CAS No: 1804656-23-2
• MF: C₁₁H₁₁Cl₂F₂NO₂
• MW: 298.113348245621
• CID: 4871098
• Update Time: 2025-06-27

Ethyl 2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H11Cl2F2NO2/c1-2-18-8(17)3-6-5-16-10(13)7(4-12)9(6)11(14)15/h5,11H,2-4H2,1H3
• InChI Key： LGCXANILNGMBCJ-UHFFFAOYSA-N
• SMILES： ClC1=C(CCl)C(C(F)F)=C(C=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate

Ethyl 2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate: A Comprehensive Overview

Ethyl 2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate, with the CAS number 1804656-23-2, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is notable for its complex structure, which includes a pyridine ring substituted with multiple halogenated groups, making it a valuable precursor in the synthesis of advanced materials and pharmaceutical agents. Recent studies have highlighted its potential applications in drug delivery systems and as a building block for advanced polymers.

The synthesis of Ethyl 2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate involves a multi-step process that typically begins with the chlorination of a pyridine derivative. The introduction of the chloromethyl and difluoromethyl groups is achieved through precise substitution reactions, often utilizing catalytic systems to ensure high yields and selectivity. Researchers have recently explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing the time required for the formation of this compound while maintaining its purity.

One of the most promising applications of this compound lies in its role as an intermediate in the production of biodegradable polymers. The presence of halogenated groups allows for controlled polymerization reactions, leading to materials with tailored mechanical and thermal properties. For instance, studies published in *Advanced Materials* have demonstrated that polymers derived from Ethyl 2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate exhibit exceptional resistance to environmental degradation, making them ideal for use in sustainable packaging solutions.

In addition to its material science applications, this compound has shown potential in medicinal chemistry. The pyridine ring serves as a versatile scaffold for attaching bioactive groups, enabling the development of novel drug candidates. Recent research in *Journal of Medicinal Chemistry* has focused on its use as a template for creating kinase inhibitors, with promising results in preclinical trials targeting various cancer cells.

The environmental impact and safety profile of Ethyl 2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate have also been subjects of recent investigations. Studies conducted by environmental toxicologists have assessed its biodegradability under various conditions, revealing that it undergoes rapid breakdown in aerobic environments, minimizing its ecological footprint. Furthermore, acute toxicity studies indicate that this compound poses minimal risk to aquatic life when handled responsibly.

From a manufacturing perspective, the production scale-up of this compound requires stringent quality control measures to ensure consistency in product specifications. Advanced analytical techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to verify purity and structural integrity. These methods are critical in meeting regulatory standards and ensuring compliance with global chemical safety protocols.

In conclusion, Ethyl 2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate (CAS No: 1804656-23-2) stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structure not only facilitates innovative applications but also underscores the importance of continuous research in advancing chemical technologies. As new findings emerge, this compound is poised to play an increasingly pivotal role in shaping future advancements across multiple disciplines.